Cas no 468104-07-6 ((3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 468104-07-6
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 2181945
• PubChem ID: 23558950
• Update Time: 2025-07-20

(3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2-nitro-benzenesulfonyl)-pyrrolidin-3-ylamine
• 1-(2-nitrophenyl)sulfonylpyrrolidin-3-amine
• (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• SB39743
• DTXSID90595117
• SB31534
• (R)-1-(2-Nitro-benzenesulfonyl)-pyrrolidin-3-ylamine
• 468104-07-6
• 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• C10H13N3O4S
• DB-258722
• 902797-82-4
• 1187932-93-9
• AKOS006041038
• EN300-1169718
• 1-(2-Nitrobenzene-1-sulfonyl)pyrrolidin-3-amine
• SCHEMBL5302434
• 1-(2-Nitro-benzenesulfonyl)-pyrrolidin-3-ylamine
• 1-((2-Nitrophenyl)sulfonyl)pyrrolidin-3-amine
• SB37265

• Inchi： 1S/C10H13N3O4S/c11-8-5-6-12(7-8)18(16,17)10-4-2-1-3-9(10)13(14)15/h1-4,8H,5-7,11H2
• InChI Key： ZDRSNFHPZUULMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 271.06267708Da
• Monoisotopic Mass: 271.06267708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 118Ų

Additional information on (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine

Introduction to (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 468104-07-6)

(3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 468104-07-6, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, particularly the presence of a pyrrolidine ring and a nitrobenzenesulfonyl group, make it a valuable scaffold for the development of novel therapeutic agents.

The pyrrolidine core is a common motif in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. The introduction of the nitrobenzenesulfonyl group at the 1-position of the pyrrolidine ring enhances the compound's pharmacological potential by introducing additional functionalization opportunities. This modification can influence both the solubility and binding affinity of the molecule, making it an attractive candidate for further medicinal chemistry exploration.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Among these, enzymes involved in cancer metabolism have become a major focus due to their critical role in tumor growth and progression. (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine has been identified as a potential inhibitor of such enzymes, particularly those involved in glucose metabolism, which is often dysregulated in cancer cells.

One of the most intriguing aspects of this compound is its ability to modulate key metabolic enzymes such as hexokinase and phosphofructokinase. These enzymes are crucial in glycolysis, the metabolic pathway that converts glucose into energy. By inhibiting these enzymes, (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine has shown promise in preclinical studies as a tool to disrupt cancer cell metabolism and induce apoptosis. This mechanism of action aligns with the growing interest in metabolic targeting as a therapeutic strategy in oncology.

Furthermore, the stereochemistry of the pyrrolidine ring, specifically the (3S) configuration, plays a critical role in determining the biological activity of the molecule. The spatial arrangement of atoms in this chiral center can significantly influence how the compound interacts with biological targets. Research has demonstrated that enantiomeric purity is often crucial for achieving optimal pharmacological effects. The synthesis and characterization of (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine have therefore been meticulously optimized to ensure high enantiomeric purity, which is essential for its potential therapeutic applications.

The nitrobenzenesulfonyl group not only contributes to the compound's structural complexity but also provides additional opportunities for chemical modification. This functional group can be further derivatized to enhance specific pharmacological properties or to improve drug-like characteristics such as bioavailability and metabolic stability. The versatility of this scaffold makes it an attractive platform for structure-activity relationship (SAR) studies aimed at identifying more potent and selective inhibitors.

Recent advances in computational chemistry have also played a significant role in understanding the interactions between (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine and its biological targets. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, providing valuable insights into how this compound might interact with enzymes and receptors at the molecular level. These computational studies have complemented experimental efforts, guiding the design of more refined analogs with improved pharmacological properties.

In addition to its potential applications in oncology, (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine has also shown promise in other therapeutic areas. For instance, its structural features suggest that it may have activity against inflammatory diseases by modulating key signaling pathways involved in immune responses. The nitrobenzenesulfonyl group has been reported to exhibit anti-inflammatory properties when incorporated into other molecular frameworks, suggesting that this moiety may contribute similarly to the activity of our compound.

The synthesis of (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic steps include chiral resolution or asymmetric synthesis to obtain the desired stereochemistry at the pyrrolidine ring, followed by functionalization at the 1-position with the nitrobenzenesulfonyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

As research continues to uncover new biological activities and therapeutic applications for (3S)-1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine, it is likely that this compound will play an increasingly important role in drug discovery efforts. Its unique structural features and promising pharmacological properties make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. The continued exploration of this molecule will not only advance our understanding of its mechanisms but also contribute to the development of new treatments for unmet medical needs.